Cas no 1326815-55-7 (3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326815-55-7
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4694849
• Update Time: 2025-06-15

3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H10BrNO3/c1-11(10(14)15)6-9(13-16-11)7-3-2-4-8(12)5-7/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： FXPFCJKHCIWTSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(C(=O)O)(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Topological Polar Surface Area: 58.9

Additional information on 3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Research Brief on 3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS: 1326815-55-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds as potential therapeutic agents. Among these, 3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS: 1326815-55-7) has emerged as a compound of interest due to its unique structural features and potential biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound, characterized by its isoxazoline core and bromophenyl substituent, has been investigated for its role as a building block in the synthesis of more complex molecules. Recent studies have demonstrated its utility in the development of enzyme inhibitors, particularly those targeting inflammatory pathways. The presence of the carboxylic acid moiety enhances its ability to interact with biological targets, making it a promising candidate for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, emphasizing its scalability and purity. The study reported a high-yield, one-pot synthesis method that minimizes by-products and simplifies purification. This methodological advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Pharmacological evaluations have revealed that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. While its potency is not yet comparable to clinical COX-2 inhibitors, structural modifications are being explored to enhance its efficacy. Molecular docking studies suggest that the bromophenyl group plays a critical role in binding to the enzyme's active site, providing a foundation for future structure-activity relationship (SAR) studies.

Beyond its potential as a therapeutic agent, 3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid has also been utilized as a probe in chemical biology. Its fluorescent derivatives have been employed to visualize enzyme activity in live cells, offering insights into real-time biochemical processes. This dual functionality underscores its versatility and value in both drug development and basic research.

In conclusion, 3-(3-Bromophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid represents a multifaceted compound with significant potential in medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications. For researchers in the field, this compound offers a robust platform for the design of novel bioactive molecules, bridging the gap between chemical synthesis and biological evaluation.